2-(4-chloro-2-methylphenoxy)-N-4H-1,2,4-triazol-3-ylacetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-(1H-1,2,4-triazol-5-yl)acetamide
• InChI: InChI=1S/C11H11ClN4O2/c1-7-4-8(12)2-3-9(7)18-5-10(17)15-11-13-6-14-16-11/h2-4,6H,5H2,1H3,(H2,13,14,15,16,17)
• InChI Key: MFXVPCCOHPNBJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=NC=NN2
• Molecular Formula: C11H11ClN4O2
• Molecular Weight: 266.68 g/mol

Description

The compound , 2-(4-chloro-2-methylphenoxy)-N-4H-1,2,4-triazol-3-ylacetamide, is a part of a class of chemicals that include various organic and heterocyclic compounds. Such compounds often exhibit significant pharmacological or biological activities due to their unique structural features.

Synthesis Analysis

The synthesis of related compounds often involves microwave-assisted reactions, providing a rapid and convenient method for forming complex heterocyclic structures. For example, a related synthesis involves the microwave-promoted condensation of 3-mercapto-4-amino-5-[(4-chloro-3-methylphenoxy)methyl]-4H-1,2,4-triazole with aromatic aldehydes in the presence of catalytic amounts of p-TsOH (para-toluenesulphonic acid) (Raval, Patel, Patel, & Desai, 2010).

Scientific Research Applications

Environmental and Occupational Exposure

• Soft Tissue Sarcoma and Phenoxyherbicides : A study investigated the association between exposure to phenoxyherbicides, a class of chemicals related to chlorophenols and the risk of soft tissue sarcoma. Although not directly mentioning the specific compound, this research highlights the importance of understanding the environmental and health impacts of chemical exposures related to herbicide use in New Zealand (Smith et al., 1984).

• Exposure to Phenolic Organohalogen Contaminants : Another study focused on dietary exposure to phenolic and methoxylated organohalogen contaminants (OHCs) and their transfer to breast milk and serum, indicating the pervasive nature of these compounds in the environment and their potential for bioaccumulation. This research is relevant for understanding the environmental pathways through which similar compounds might affect human health (Fujii et al., 2014).

Industrial and Cosmetic Product Safety

• Contact Dermatitis from Biocides : The use of chloroacetamide, a compound similar in function to biocides and preservatives, has been linked to contact dermatitis in industrial and cosmetic products. This underscores the importance of safety assessments for chemicals used in consumer products (Assier‐Bonnet & Revuz, 1999).

• Hydroxylated PCB Metabolites and Phenolic Halogenated Pollutants : Research identifying hydroxylated metabolites of polychlorinated biphenyls (PCBs) and other phenolic halogenated pollutants in human plasma illustrates the significance of monitoring and understanding the human health implications of exposure to such compounds, potentially relevant to the study of "2-(4-chloro-2-methylphenoxy)-N-4H-1,2,4-triazol-3-ylacetamide" and its metabolites (Hovander et al., 2002).